2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N'-(1-naphthylmethylene)acetohydrazide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-[(E)-naphthalen-1-ylmethylideneamino]acetamide
• InChI: InChI=1S/C19H18N4OS/c1-13-10-14(2)22-19(21-13)25-12-18(24)23-20-11-16-8-5-7-15-6-3-4-9-17(15)16/h3-11H,12H2,1-2H3,(H,23,24)/b20-11+
• InChI Key: GLGASTSGQDJDNI-RGVLZGJSSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)NN=CC2=CC=CC3=CC=CC=C32)C
• Isomeric SMILES: CC1=CC(=NC(=N1)SCC(=O)N/N=C/C2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to this compound involves interactions between different chemical entities. For example, treatment of (4,6-dimethylpyrimidin-2-ylsulfanyl)acetohydrazide with carbon disulfide in the presence of potassium hydroxide in ethanol leads to the formation of related triazolopyrimidine thiol derivatives. This demonstrates the chemical reactivity and the potential for generating diverse derivatives from the base structure (Nguyen Tien Cong et al., 2014).

Molecular Structure Analysis

The molecular structure analysis of related compounds has shown that the acetohydrazide group tends to be planar, which might suggest similar structural tendencies in our compound of interest. For example, in some derivatives, the molecular structure has been stabilized by hydrogen bonds and π-π interactions, indicating the potential for solid-state stability and interactions (E. İnkaya et al., 2011).

Chemical Reactions and Properties

This compound can participate in various chemical reactions due to its functional groups. For instance, derivatives of this compound have been used to synthesize novel compounds by reacting with different chloroacetamides and α-haloketones, highlighting its reactivity and utility in producing a wide range of chemical entities (A. Hussein et al., 2009).

Mechanism of Action

The mechanism of action for this compound is not provided in the search results. This could be due to the fact that it’s a part of a collection of rare and unique chemicals, and its specific applications and mechanisms may not have been fully explored.

Safety and Hazards

Sigma-Aldrich provides this product to researchers as-is and makes no representation or warranty with respect to this product. Researchers are responsible for confirming the product’s identity and/or purity.

Future Directions

The future directions for this compound are not specified in the search results. Given its status as a part of a collection of rare and unique chemicals, it may have potential for exploration in various research fields.